Cas no 955602-64-9 (N-cyclohexyl-2-2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide)

• Product Name: N-cyclohexyl-2-2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• CAS No: 955602-64-9
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 6466336
• Update Time: 2025-10-30

N-cyclohexyl-2-2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• N-cyclohexyl-2-[2-(1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide

• Inchi： 1S/C18H20N4O2/c23-17(20-14-7-2-1-3-8-14)11-22-15-9-5-4-6-13(15)10-16(22)18-21-19-12-24-18/h4-6,9-10,12,14H,1-3,7-8,11H2,(H,20,23)
• InChI Key： IMSUTLDBDPJYCH-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CN1C2=C(C=CC=C2)C=C1C1=NN=CO1

Additional information on N-cyclohexyl-2-2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

N-Cyclohexyl-2-(2-(1,3,4-Oxadiazol-2-yl)-1H-Indol-1-Yl)Acetamide: A Promising Compound in Modern Pharmaceutical Research

N-cyclohexyl-2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide, with the chemical structure defined by its CAS number 955602-64-9, has emerged as a significant molecule in the field of medicinal chemistry. This compound, characterized by its complex heterocyclic framework, exhibits unique pharmacological properties that have sparked extensive research in recent years. The integration of indole, oxadiazole, and cyclohexyl moieties within its structure provides a versatile scaffold for modulating biological activity, making it a focal point in the development of novel therapeutics.

1,3,4-Oxadiazole rings are known for their ability to interact with various biological targets, including kinases and G-protein coupled receptors. The presence of this heterocycle in N-cyclohexyl-2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide suggests potential for enzyme inhibition, a critical mechanism in drug discovery. Recent studies have highlighted the role of 1H-indol-1-yl groups in modulating receptor selectivity, further underscoring the compound's structural significance.

Advancements in computational chemistry have enabled researchers to predict the binding affinity of N-cyclohexyl-2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide to target proteins. Molecular docking simulations have revealed its potential to inhibit the ALK (Anaplastic Lymphoma Kinase) and EGFR (Epidermal Growth Factor Receptor) pathways, which are implicated in multiple cancers. These findings align with the growing trend of targeting oncogenic drivers in precision oncology.

The cyclohexyl substituent in this compound contributes to its hydrophobicity, enhancing membrane permeability and cellular uptake. This property is particularly advantageous for drugs targeting intracellular pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar cycloalkyl groups showed improved pharmacokinetic profiles in preclinical models.

Structural modifications of N-cyclohexyl-2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide have been explored to optimize its therapeutic potential. For instance, replacing the acetyl group with a methoxy or fluorinated moiety has been shown to enhance its potency against ALK mutations. These modifications reflect the broader strategy of scaffold hopping in drug design, where small molecular changes yield significant biological activity.

Recent clinical trials have focused on the 1,3,4-oxadiazol-2-yl fragment's ability to stabilize protein conformations. This property is particularly relevant for drugs targeting protein-protein interactions, which are challenging to modulate with traditional small molecules. A 2024 preprint highlighted the use of similar oxadiazole derivatives in disrupting the BRD4 bromodomain, a key player in transcriptional regulation.

The synthesis of N-cyclohexyl-2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide typically involves a multi-step process, including the formation of the indole ring and the coupling of the oxadiazole moiety. Recent advances in asymmetric catalysis have streamlined this process, reducing synthetic complexity and enabling scalable production for pharmaceutical applications.

Pharmacological studies have revealed that N-cyclohexyl-2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide exhibits low toxicity in in vitro models, a crucial factor for drug development. Its metabolic stability, assessed through in vivo experiments, suggests a favorable half-life in biological systems, which is essential for oral administration.

Comparative analysis with existing drugs, such as crizotinib (an ALK inhibitor), has shown that N-cyclohexyl-2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide demonstrates enhanced selectivity for ALK over other kinases. This selectivity reduces off-target effects, a major limitation in current therapies.

Future research directions include exploring the 1H-indol-1-yl group's potential in modulating other biological targets, such as ion channels or neurotransmitter receptors. Additionally, the development of prodrugs or nanoparticle formulations could further enhance its therapeutic utility. These efforts align with the interdisciplinary approach required to address complex diseases like cancer and neurodegeneration.

In conclusion, N-cyclohexyl-2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide represents a promising candidate in modern pharmaceutical research. Its unique structure and pharmacological properties position it as a valuable tool for developing next-generation therapeutics, particularly in oncology and neurology. Continued exploration of its molecular mechanisms will likely uncover additional applications, solidifying its role in the drug discovery pipeline.